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Compound of Interest

Compound Name: ATX-0114

Cat. No.: B10855821 Get Quote

For research use only. Not for use in humans.

This document provides essential guidance on the proper disposal procedures for ATX-0114,

an ionizable cationic lipid utilized in laboratory research, particularly in the formation of lipid

nanoparticles (LNPs) for applications such as siRNA delivery.[1][2] Adherence to these

protocols is critical to ensure personnel safety and environmental protection.

Chemical and Physical Properties
A summary of the key quantitative data for ATX-0114 is presented below.

Property Value

CAS Number 2230647-30-8[1][3][4]

Molecular Formula C₃₇H₇₀N₂O₅S[1][4]

Molecular Weight 655.0 g/mol [1]

Appearance Colorless to yellow oily liquid

Purity ≥95%[1]

Solubility
Soluble in DMSO, Ethanol, and Methanol;

Insoluble in water.[1][5]

pKa 6.69[1][2]
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Disposal Procedures
The primary methods for the disposal of ATX-0114 involve chemical destruction or incineration

by a licensed facility.[3] It is imperative to avoid discharge into the environment, sewer systems,

or contamination of water and food supplies.[3]

Step-by-Step Disposal Protocol:

Collection: Collect waste ATX-0114 in suitable, closed, and properly labeled containers.

Storage: Store the waste containers in a secure, well-ventilated area, away from

incompatible materials and sources of ignition.[3]

Licensed Disposal: Arrange for the removal and disposal of the waste by a licensed chemical

destruction plant.[3]

Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing to

neutralize harmful emissions.[3]

Container Decontamination: Triple rinse empty containers with an appropriate solvent. The

rinsate should be collected and disposed of as chemical waste. Punctured and

decontaminated containers may be offered for recycling or disposed of in a sanitary landfill.

[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of ATX-
0114.
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ATX-0114 Disposal Workflow

Handling and First Aid
Handling:

Handle in a well-ventilated place.[3]

Wear suitable protective clothing, including gloves and eye protection.[3]

Avoid contact with skin and eyes.[3]
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Avoid the formation of dust and aerosols.[3]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]

First-Aid Measures:

If inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[3]

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[3]

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[3]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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